Cas no 1066-17-7 (colistin)

Colistin (polymyxin E) is a polypeptide antibiotic with oral activity Colistin has good inhibitory activity against a variety of gram negative rod-shaped bacteria, including multidrug-resistant Pseudomonas aeruginosa \ Acinetobacter baumannii and Klebsiella pneumoniae Colistin is associated with nephrotoxicity and can be used in the study of gram negative bacterial infection

colistin structure

Product Name:colistin

CAS No:1066-17-7

Molecular Formula:C₅₂H₉₈N₁₆O₁₃

Molecular Weight:1155.43392

CID:83328

PubChem ID:5311054

colistin Properties

Names and Identifiers

- colistin
- -COLISTIN
- colimycin
- colisticina
- colomycin
- coly-mycin
- colymysins
- kangdisu
- kolimitsin
- totazina
- Aids033059
- AB01566924_01
- GTPL10794
- Colistin,(S)
- CHEMBL499783
- N-[(2S)-4-amino-1-[[(2S,3R)-1-[[(2S)-4-amino-1-oxo-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-3-[(1R)-1-hydroxyethyl]-12,15-bis(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxobutan-2-yl]-5-methylheptanamide
- Q418946
- N-[(1S)-3-amino-1-{[(1S,2R)-1-{[(1S)-3-amino-1-{[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-3-[(1R)-1-hydroxyethyl]-12,15-bis(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptaazacyclotricosan-21-yl]carbamoyl}propyl]carbamoyl}-2-hydroxypropyl]carbamoyl}propyl]-5-methylheptanamide
- SCHEMBL1979092
- N-[(1S)-3-amino-1-[[(1S,2R)-1-[[(1S)-3-amino-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-3-[(1R)-1-hydroxyethyl]-12,15-diisobutyl-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]carbamoyl]propyl]carbamoyl]-2-hydroxy-propyl]carbamoyl]propyl]-5-methyl-heptanamide
- NS00006868
- Promixin
- SR-01000872582
- 1066-17-7
- SR-01000872582-1
- Colobreathe
- AKOS005746955
- YKQOSKADJPQZHB-QNPLFGSASA-N
- BRD-A18924964-065-01-5
- DA-62445
- COLISTIN
- +Expand
- InChIKey： YKQOSKADJPQZHB-QNPLFGSASA-N
- Inchi： InChI=1S/C52H98N16O13/c1-9-29(6)11-10-12-40(71)59-32(13-19-53)47(76)68-42(31(8)70)52(81)64-35(16-22-56)44(73)63-37-18-24-58-51(80)41(30(7)69)67-48(77)36(17-23-57)61-43(72)33(14-20-54)62-49(78)38(25-27(2)3)66-50(79)39(26-28(4)5)65-45(74)34(15-21-55)60-46(37)75/h27-39,41-42,69-70H,9-26,53-57H2,1-8H3,(H,58,80)(H,59,71)(H,60,75)(H,61,72)(H,62,78)(H,63,73)(H,64,81)(H,65,74)(H,66,79)(H,67,77)(H,68,76)/t29?,30-,31-,32+,33+,34+,35+,36+,37+,38+,39-,41+,42+/m1/s1
- SMILES： CCC(CCCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H]1CCNC(=O)[C@]([H])([C@H](O)C)NC(=O)[C@H](CCN)NC(=O)[C@H](CCN)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H](CC(C)C)NC(=O)[C@H](CCN)NC1=O)=O)CCN)=O)[C@H](O)C)=O)CCN)=O)C

Computed Properties

Exact Mass: 1154.75000
Hydrogen Bond Donor Count: 18
Hydrogen Bond Acceptor Count: 18
Rotatable Bond Count: 28
Monoisotopic Mass: 1154.75
Heavy Atom Count: 81
Complexity: 2050
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -3.3
Topological Polar Surface Area: 491A^2

Experimental Properties

LogP: 1.53520
PSA: 490.66000
Refractive Index: 1.6700 (estimate)
Boiling Point: 807.67°C (rough estimate)
Flash Point: 883.3°C
Density: 1.1050 (rough estimate)

colistin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01EHL2-100g	Colistin	1066-17-7	98%	100g	$92.00
A2B Chem LLC	AX54790-25mg	Colistin	1066-17-7		25mg	$145.00	2024-04-20
Aaron	AR01EHTE-100g	Colistin	1066-17-7	98%	100g	$102.00
BioAustralis	BIA-P1319-25 mg	Polymyxin E complex	1066-17-7	>95% by HPLC	25mg	$100.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-362784-25 mg	Polymixin E complex,	1066-17-7		25mg	￥707.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70838-25mg	Colistin	1066-17-7	98%	25mg	￥1255.00	2022-04-26